Cas no 178243-07-7 (2H-Thiopyran-4-acetamide,tetrahydro-)

• Product Name: 2H-Thiopyran-4-acetamide,tetrahydro-
• CAS No: 178243-07-7
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 112838
• PubChem ID: 53423395
• Update Time: 2025-04-18

2H-Thiopyran-4-acetamide,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-acetamide,tetrahydro-
• 2-(thian-4-yl)acetamide
• 2-(TETRAHYDRO-2H-THIOPYRAN-4-YL)ACETAMIDE
• AKOS006308886
• 178243-07-7
• SCHEMBL2913303
• 2-(Tetrahydro-2H-thiopyran-4-yl)acetamide, AldrichCPR
• DTXSID10698316
• 2H-Thiopyran-4-acetamide, tetrahydro-

• Inchi： 1S/C7H13NOS/c8-7(9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,8,9)
• InChI Key： BYWSOKLYWPJKAV-UHFFFAOYSA-N
• SMILES： S1CCC(CC(N)=O)CC1

Computed Properties

• Exact Mass: 159.07189
• Monoisotopic Mass: 159.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4A^2

Experimental Properties

• PSA: 43.09

2H-Thiopyran-4-acetamide,tetrahydro- Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes